Cas no 1805089-61-5 (3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile
• CAS No: 1805089-61-5
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 4807679
• Update Time: 2025-11-01

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H5F2N3O/c10-9(11)8-5(4-13)3-7(15)6(14-8)1-2-12/h3,9,15H,1H2
• InChI Key： BJEFLVRHKYSTCX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(CC#N)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 0.6
• Topological Polar Surface Area: 80.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile (CAS No. 1805089-61-5)

3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile (CAS No. 1805089-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of cyano, difluoromethyl, and hydroxy functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in developing targeted therapies and sustainable agrochemicals.

The molecular structure of 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile offers a versatile platform for chemical modifications. The difluoromethyl group enhances metabolic stability, a critical factor in drug design, while the hydroxy and cyano groups provide sites for further functionalization. This adaptability makes the compound a valuable intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential in addressing challenges related to drug resistance and crop protection, aligning with current trends in precision medicine and green chemistry.

In the context of user search trends, queries such as "pyridine derivatives in drug discovery" and "fluorinated compounds in agrochemicals" reflect growing interest in this compound's applications. The integration of AI-driven molecular modeling has further accelerated its exploration, with researchers leveraging computational tools to predict its interactions and optimize its properties. This synergy between experimental and theoretical approaches underscores the compound's relevance in modern R&D workflows.

From a synthetic perspective, 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile is typically prepared via multi-step reactions involving halogenation, cyanation, and hydroxylation processes. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic techniques and crystallization methods. These innovations address common user concerns about "scalability of specialty chemicals" and "cost-effective synthesis routes," making the compound more accessible for industrial use.

Environmental and regulatory considerations also play a role in the compound's adoption. Its low toxicity profile and biodegradability potential align with global initiatives like REACH and Green Chemistry Principles. This compliance enhances its appeal for companies prioritizing sustainable sourcing and eco-friendly production. As a result, the compound is increasingly featured in discussions about "future-proof chemical innovations" and "circular economy in pharma."

In summary, 3-Cyano-2-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile (CAS No. 1805089-61-5) represents a convergence of structural ingenuity and practical utility. Its applications span life sciences, materials engineering, and environmental sustainability, resonating with both academic and industrial stakeholders. By addressing contemporary challenges like efficient synthesis and regulatory compliance, this compound exemplifies the transformative potential of specialty chemicals in advancing science and technology.